Cas no 858260-14-7 (2-(cycloheptylmethyl)piperidine)

• Product Name: 2-(cycloheptylmethyl)piperidine
• CAS No: 858260-14-7
• MF: C₁₃H₂₅N
• MW: 195.344303846359
• MDL: MFCD20669591
• CID: 5229079
• PubChem ID: 79006754
• Update Time: 2026-03-07

2-(cycloheptylmethyl)piperidine Chemical and Physical Properties

Names and Identifiers

• Piperidine, 2-(cycloheptylmethyl)-
• 2-(cycloheptylmethyl)piperidine

• MDL： MFCD20669591
• Inchi： 1S/C13H25N/c1-2-4-8-12(7-3-1)11-13-9-5-6-10-14-13/h12-14H,1-11H2
• InChI Key： GJWBWELLAZJMBW-UHFFFAOYSA-N
• SMILES： N1CCCCC1CC1CCCCCC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on 2-(cycloheptylmethyl)piperidine

Comprehensive Overview of 2-(cycloheptylmethyl)piperidine (CAS No. 858260-14-7): Properties, Applications, and Research Insights

The chemical compound 2-(cycloheptylmethyl)piperidine (CAS No. 858260-14-7) is a specialized organic molecule featuring a piperidine backbone substituted with a cycloheptylmethyl group. This unique structure grants it distinct physicochemical properties, making it a subject of interest in pharmaceutical research, material science, and synthetic chemistry. With the growing demand for novel heterocyclic compounds in drug discovery, 2-(cycloheptylmethyl)piperidine has garnered attention for its potential as a building block in bioactive molecule design.

Recent trends in AI-driven drug discovery and high-throughput screening have amplified the search for structurally diverse compounds like 858260-14-7. Researchers frequently explore its structure-activity relationships (SAR) to optimize lead compounds for neurological and metabolic disorders. The compound’s lipophilicity and steric profile, attributed to the cycloheptyl moiety, are often discussed in forums on medicinal chemistry optimization.

From a synthetic perspective, 2-(cycloheptylmethyl)piperidine exemplifies challenges in selective alkylation and ring-strain modulation. Its synthesis typically involves reductive amination or nucleophilic substitution strategies, topics frequently queried in academic databases like SciFinder and Reaxys. The compound’s stability under physiological conditions is another hotspot, particularly for researchers investigating prodrug formulations or sustained-release systems.

In material science, the bulky cycloheptyl group of CAS 858260-14-7 offers intriguing possibilities for designing molecular cages or ligands for catalysis. Recent studies highlight its utility in supramolecular chemistry, where its conformational flexibility aids in host-guest interactions. These applications align with the rising interest in smart materials and nanotechnology, as reflected in search engine analytics.

Environmental and regulatory considerations for 2-(cycloheptylmethyl)piperidine are also critical. While not classified as hazardous, its biodegradation pathways and ecotoxicological profile are under scrutiny, coinciding with global emphasis on green chemistry principles. FAQs often address its compatibility with REACH and FDA guidelines, underscoring its industrial relevance.

In summary, 858260-14-7 represents a versatile scaffold bridging multiple disciplines. Its exploration continues to evolve, driven by advancements in computational chemistry and precise synthetic methodologies. As the scientific community prioritizes molecular diversity, this compound’s role in next-generation therapeutics and functional materials remains a compelling narrative.